2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C21H26ClN3O2
• Molecular Weight: 387.9 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C21H26ClN3O2/c1-3-24-10-12-25(13-11-24)18-6-4-17(5-7-18)23-21(26)15-27-19-8-9-20(22)16(2)14-19/h4-9,14H,3,10-13,15H2,1-2H3,(H,23,26)
• InChI Key: YULWLIKREUMTEL-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC(=C(C=C3)Cl)C

Description

2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide, also known as TAK-659, is a small molecule inhibitor that has been extensively studied in the field of cancer research. It is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK), which plays a critical role in B-cell receptor signaling and is a promising target for cancer therapy.

Mechanism of Action

2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide is a selective inhibitor of BTK, which is a key component of the B-cell receptor signaling pathway. BTK is activated by antigen binding to the B-cell receptor, leading to downstream signaling and activation of various transcription factors and survival pathways. Inhibition of BTK by 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide blocks this signaling cascade, leading to decreased cell proliferation and increased apoptosis in cancer cells. 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide also inhibits other kinases in the B-cell receptor signaling pathway, such as AKT and ERK, further enhancing its anti-cancer activity.
Biochemical and Physiological Effects
2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been shown to have potent anti-cancer activity in preclinical models of cancer. It inhibits BTK activity and downstream signaling pathways, leading to decreased cell proliferation and increased apoptosis. 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide also enhances the activity of other cancer therapies, such as chemotherapy and immunotherapy. In addition, 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been shown to have minimal toxicity in preclinical models, suggesting that it may be well-tolerated in humans.

Advantages and Limitations for Lab Experiments

2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has several advantages for lab experiments. It is a potent and selective inhibitor of BTK, making it a valuable tool for studying the B-cell receptor signaling pathway and its role in cancer. 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has also been optimized for high yield and purity, making it easy to use in lab experiments. However, there are some limitations to using 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide in lab experiments. It is a small molecule inhibitor, which may limit its penetration into certain tissues and cell types. In addition, 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has not been extensively studied in non-cancer models, so its effects on normal cells and tissues are not well-understood.

Future Directions

There are several future directions for research on 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide. One area of interest is the development of combination therapies that include 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide and other cancer therapies, such as chemotherapy and immunotherapy. 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been shown to enhance the activity of these therapies, and further research is needed to optimize these combinations. Another area of interest is the development of 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide analogs with improved pharmacokinetic properties and selectivity for BTK. Finally, further research is needed to understand the effects of 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide on normal cells and tissues, as well as its potential for use in non-cancer diseases.

Synthesis Methods

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide involves several steps, including the reaction of 4-chloro-3-methylphenol with 2-chloroacetyl chloride to form 2-(4-chloro-3-methylphenoxy)acetophenone. This intermediate is then reacted with 4-(4-ethylpiperazin-1-yl)aniline to form the final product, 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide. The synthesis of 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been optimized to improve yield and purity, and it is now available for research purposes.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been extensively studied in preclinical models of cancer, including B-cell lymphoma and leukemia. It has been shown to inhibit BTK activity and downstream signaling pathways, leading to decreased cell proliferation and increased apoptosis. 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has also been shown to enhance the activity of other cancer therapies, such as chemotherapy and immunotherapy. Clinical trials of 2-(4-chloro-3-methylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide are currently ongoing for the treatment of various types of cancer, including non-Hodgkin's lymphoma and chronic lymphocytic leukemia.